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Compound of Interest

Compound Name: 6-Hydroxy-4'-methoxyflavone

Cat. No.: B1634686

Get Quote

Executive Summary & Operational Directive
Immediate Action Required: Do NOT dispose of 6-Hydroxy-4'-methoxyflavone via municipal

drainage, sink sinks, or general laboratory trash.[1]

While many flavonoids are naturally occurring, concentrated isolates of 6-Hydroxy-4'-
methoxyflavone possess lipophilic properties that pose risks to aquatic ecosystems and

potential bioaccumulation hazards.[1] All disposal must follow RCRA (Resource Conservation

and Recovery Act) guidelines for "Non-Halogenated Organic Solids" or "Hazardous Chemical

Waste," depending on your facility's specific generator status.

The Golden Rule: Treat this compound as an Aquatic Toxin (H411) and Irritant (H315/H319)

until final thermal destruction (incineration) is confirmed.[1]

Hazard Profile & Decision Logic
To ensure scientific integrity, we must understand why we dispose of it this way. This compound

is a methoxylated flavonoid.[1] Its structure—a benzopyrone ring substituted with hydroxyl and

methoxy groups—renders it stable and poorly soluble in water, but highly soluble in organic

solvents.
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Property Specification Disposal Implication

Chemical Nature Polyphenolic / Flavonoid
High thermal stability; requires

high-temp incineration.[1]

Water Solubility Very Low (< 1 mg/mL)
Will precipitate in drains,

causing clogs and leaching.

Lipophilicity High (LogP ~ 2.5 - 3.[1]5)

Bioaccumulates in aquatic

organisms; Strict "No Drain"

policy.

GHS Classification Warning (Irritant)

Requires PPE (Nitrile gloves,

eye protection) during

handling.[1]

Pre-Disposal Protocol: Assessment & Segregation
Before moving waste to central accumulation, you must segregate the material based on its

physical state. Mixing streams (e.g., solids with halogenated solvents) increases disposal costs

and chemical risks.

A. Personal Protective Equipment (PPE)[1][2]
Respiratory: N95 or P100 particulate respirator if handling dry powder (prevent inhalation of

irritant dust).[1]

Dermal: Nitrile gloves (0.11 mm minimum thickness).[1] Flavonoids can be absorbed

transdermally.[1]

Ocular: Safety goggles (ANSI Z87.1).[1]

B. Waste Stream Identification
Use the following decision matrix to categorize your waste:

Pure Solid / Desiccated Residue: Stream A (Solid Organic Waste).[1]

Solvated (DMSO/Ethanol/Methanol): Stream B (Non-Halogenated Organic Liquid).
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Solvated (Chloroform/DCM): Stream C (Halogenated Organic Liquid).

Step-by-Step Disposal Workflows
Stream A: Solid Waste (Powder, Filter Cakes,
Contaminated Wipes)
Goal: Thermal Destruction via Incineration.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated

solid waste drum.[1]

Transfer: Transfer the solid 6-Hydroxy-4'-methoxyflavone using a chemically inert spatula.

Do not generate dust.[1][2][3][4][5]

Decontamination: Wipe the spatula with an ethanol-soaked Kimwipe.[1] Place the Kimwipe

into the same solid waste container.

Labeling: Apply a hazardous waste tag.

Chemical Name: "6-Hydroxy-4'-methoxyflavone, solid"[1]

Hazard Checkbox: [x] Toxic [x] Irritant[1][4]

Constituents: 100% 6-Hydroxy-4'-methoxyflavone[1]

Closure: Screw the lid tight. Do not leave open in the fume hood.[1]

Stream B & C: Liquid Waste (Mother Liquors, HPLC
Effluent)
Goal: Fuel Blending or Incineration.

Assessment: Determine the primary solvent.[1]

If DMSO, Methanol, Ethanol, Acetone:Non-Halogenated Waste.[1][6][7][8]

If Dichloromethane, Chloroform:Halogenated Waste.[1][7]
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Collection: Pour into the appropriate safety carboy (usually White/Safety Can for non-hal,

Red/Yellow for halogenated).

Labeling:

List the Solvent as the primary constituent (e.g., "99% Methanol").

List "Trace 6-Hydroxy-4'-methoxyflavone" as a contaminant.[1]

Note: Even trace amounts prevent this solvent from being recycled in standard clean

streams; it must be destroyed.[1]

Visualized Disposal Decision Tree
The following diagram illustrates the logical flow for categorizing and disposing of 6-Hydroxy-
4'-methoxyflavone waste.
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Figure 1: Operational workflow for segregating flavonoid waste streams to ensure regulatory

compliance and environmental safety.

Regulatory & Compliance Data (US/EU)
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When filling out waste manifests, use the following classifications. While 6-Hydroxy-4'-
methoxyflavone is not explicitly P-listed or U-listed under US EPA regulations, it defaults to

the following due to its organic nature and toxicity profile.

Regulatory Body Classification Code Description

US EPA (RCRA)
Not Listed (Default to

Generator Status)

Classify as "Non-Regulated

Organic Solid" unless mixed

with listed solvents (e.g., F003

for Methanol).[1]

EU (EWC) 16 05 08*

Discarded organic chemicals

consisting of or containing

hazardous substances.[1]

DOT (Transport) Not Regulated

Solid form is generally not

regulated for transport unless

bulk quantity implies

environmental hazard.[1]

Critical Note on "PBT": Flavonoids are often scrutinized under REACH (EU) for PBT

(Persistent, Bioaccumulative, Toxic) properties. Always err on the side of caution and assume

H411 (Toxic to aquatic life) applies.[9]

Emergency Spill Procedures
In the event of a laboratory spill (solid powder):

Evacuate the immediate area if dust is airborne.[1][4]

Don PPE: Nitrile gloves, goggles, and N95 mask.

Containment: Cover the spill with a damp paper towel to prevent dust dispersion.[1]

Cleanup:

Sweep up the damp material carefully.[1]
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Clean the surface with Ethanol (70%) or soap and water.[1] Flavonoids are difficult to

clean with water alone; alcohol facilitates removal.[1]

Disposal: Place all cleanup materials into the Solid Organic Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1634686/docs#comprehensive-disposal-guide-6-
hydroxy-4-methoxyflavone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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